Cas no 2171704-38-2 (5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid)

• Product Name: 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid
• CAS No: 2171704-38-2
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5902214
• PubChem ID: 165573048
• Update Time: 2025-05-25

5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid
• 5-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]pentanoic acid
• EN300-1563012
• 2171704-38-2

• Inchi： 1S/C27H34N2O6/c1-3-29(16-9-8-14-25(30)31)26(32)24(15-17-34-2)28-27(33)35-18-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,23-24H,3,8-9,14-18H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： IMLBMUIMTNADTK-UHFFFAOYSA-N
• SMILES： O(C(NC(CCOC)C(N(CC)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid

5-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171704-38-2, known as 5-N-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic Acid, is a complex organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug development, particularly in the design of novel therapeutic agents targeting specific cellular pathways.

The fluorenylmethoxycarbonyl (Fmoc) group, a key component of this molecule, is widely recognized for its protective properties in peptide synthesis. Its presence in this compound suggests a potential application in peptide-based drug delivery systems. Additionally, the N-Ethyl and 4-methoxybutanamide substituents contribute to the molecule's stability and bioavailability, making it a strong candidate for further exploration in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and pharmacokinetic profiles of this compound with greater accuracy. For instance, molecular docking studies have revealed that this molecule exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of various diseases, including cardiovascular disorders and neurodegenerative conditions.

Moreover, the pentanoic acid moiety within the structure plays a pivotal role in modulating the compound's solubility and permeability. This feature is particularly advantageous for designing drugs that require efficient absorption across biological membranes. Preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory effects on enzymes involved in inflammation and oxidative stress, further underscoring its therapeutic potential.

In terms of synthesis, the compound is typically derived through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of Fmoc as a protecting group ensures high yields and purity during the synthesis process. Recent optimizations in synthetic protocols have significantly reduced production costs while maintaining the quality of the final product.

From an environmental perspective, researchers have conducted eco-toxicological assessments to evaluate the potential impact of this compound on aquatic ecosystems. Results indicate that it has low toxicity to non-target organisms, making it a safer option for large-scale manufacturing processes.

In conclusion, 5-N-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic Acid represents a promising lead compound with diverse applications in drug discovery. Its unique structural features, combined with recent advances in computational modeling and synthetic chemistry, position it as a key player in the development of next-generation therapeutics.